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Compound of Interest

Compound Name: Dodecyl isobutyrate

Cat. No.: B1330305

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecyl isobutyrate is a fatty acid ester with applications in the flavor and fragrance industry.
Understanding its olfactory perception in humans is crucial for its effective utilization and for
broader research into the mechanisms of olfaction. This technical guide provides a
comprehensive overview of the current knowledge on the olfactory perception of dodecyl
isobutyrate, including its odor profile, and details the experimental protocols for determining its
olfactory detection threshold and identifying the corresponding human olfactory receptors.
While specific quantitative data for dodecyl isobutyrate is limited in publicly available
literature, this guide outlines the established methodologies to acquire such data.

Physicochemical and Olfactory Properties of
Dodecyl Isobutyrate

A summary of the known physicochemical and qualitative olfactory properties of dodecyl
isobutyrate is presented in Table 1.
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Property Value Source
Chemical Name Dodecyl 2-methylpropanoate The Good Scents Company
CAS Number 6624-71-1 The Good Scents Company
FEMA Number 3452 Flavor Extract Manufacturers
Association (FEMA)[1]
Molecular Formula C16H3202 The Good Scents Company[2]
Molecular Weight 256.43 g/mol The Good Scents Company[2]
Appearance Colorless liquid The Good Scents Company[2]
Odor Description Faint oily, fatty, fruity The Good Scents Company[2]
Odor Strength Low The Good Scents Company[2]
Solubility ::zlhuotile 'n water, soluble in The Good Scents Company[2]

Note: As of the latest literature review, specific quantitative data for the olfactory detection
threshold of dodecyl isobutyrate in humans has not been found in publicly accessible
databases.

Experimental Protocols for Olfactory Perception
Analysis
Determination of Olfactory Detection Threshold

The olfactory detection threshold is the minimum concentration of an odorant that can be
detected by a human subject. A standard and widely used method for this determination is Gas
Chromatography-Olfactometry (GC-O).

Experimental Workflow for GC-O:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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